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Cat. No.: B1143492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the formation, crystallographic properties,

and thermodynamic characteristics of cesium selenate double salts. The information is

tailored for professionals in research and development who require a detailed understanding of

the synthesis and properties of these compounds.

Introduction to Cesium Selenate Double Salts
Cesium selenate (Cs₂SeO₄) is known to form a variety of double salts with other metal

selenates.[1][2] These compounds are crystalline solids that incorporate cesium and another

cation in a fixed stoichiometric ratio within the crystal lattice. The formation of these double

salts is primarily observed in aqueous systems containing cesium selenate and a soluble

selenate salt of another metal.[1][2]

The most extensively studied series of cesium selenate double salts are the Tutton-type

compounds, which have the general formula Cs₂M(SeO₄)₂·6H₂O, where M is a divalent metal

cation such as Mg²⁺, Co²⁺, Ni²⁺, or Zn²⁺. These compounds are isomorphous with the

corresponding sulfate Tutton salts and crystallize in the monoclinic system. Other known

cesium selenate double salts include those with lithium, copper, and lanthanides, exhibiting

different stoichiometries and hydration states.
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The primary method for the synthesis of cesium selenate double salts is the slow evaporation

of an aqueous solution containing stoichiometric amounts of cesium selenate and the

corresponding metal selenate at a constant temperature.

General Experimental Protocol
Objective: To synthesize single crystals of a cesium selenate double salt (e.g., Tutton-type

salt).

Materials:

Cesium selenate (Cs₂SeO₄)

Divalent metal selenate hexahydrate (e.g., MgSeO₄·6H₂O, CoSeO₄·6H₂O, etc.)

Deionized water

Beakers

Stirring hotplate

Crystallization dish

Microscope

Procedure:

Preparation of Saturated Solutions:

Prepare a saturated aqueous solution of cesium selenate by dissolving the salt in

deionized water with gentle heating and stirring until no more salt dissolves.

Similarly, prepare a saturated aqueous solution of the chosen divalent metal selenate.

Mixing of Solutions:

Combine the two saturated solutions in a stoichiometric molar ratio (e.g., 1:1 for Tutton

salts) in a clean beaker.
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Gently heat and stir the mixed solution to ensure homogeneity.

Crystallization:

Filter the warm, mixed solution into a crystallization dish to remove any impurities.

Cover the dish with a perforated lid or parafilm to allow for slow evaporation.

Place the crystallization dish in a location with a stable temperature and minimal

vibrations.

Crystal Growth and Harvesting:

Monitor the solution over several days to weeks for the formation of single crystals.

Once crystals of a suitable size have formed, carefully remove them from the mother

liquor using forceps.

Gently dry the crystals with filter paper.

Synthesis of Starting Materials
Cesium selenate can be prepared by the reaction of cesium carbonate with selenic acid:

Cs₂CO₃ + H₂SeO₄ → Cs₂SeO₄ + H₂O + CO₂↑[1]

Alternatively, it can be synthesized by the neutralization of cesium hydroxide with selenic acid:

2CsOH + H₂SeO₄ → Cs₂SeO₄ + 2H₂O[1]

Quantitative Data on Cesium Selenate Double Salts
The following tables summarize the available quantitative data for various cesium selenate
double salts.

Crystallographic Data of Tutton-Type Cesium Selenate
Double Salts
These compounds typically crystallize in the monoclinic space group P2₁/a.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1143492?utm_src=pdf-body
https://en.wikipedia.org/wiki/Caesium_selenate
https://en.wikipedia.org/wiki/Caesium_selenate
https://www.benchchem.com/product/b1143492?utm_src=pdf-body
https://www.benchchem.com/product/b1143492?utm_src=pdf-body
https://www.benchchem.com/product/b1143492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound a (Å) b (Å) c (Å) β (°)

Cs₂Mg(SeO₄)₂·6

H₂O
9.513 13.037 6.473 106.24

Cs₂Mn(SeO₄)₂·6

H₂O
9.591 13.141 6.504 106.38

Cs₂Co(SeO₄)₂·6

H₂O
9.494 13.009 6.483 106.24

Cs₂Ni(SeO₄)₂·6H

₂O
9.426 12.961 6.473 106.17

Cs₂Zn(SeO₄)₂·6

H₂O
9.483 13.005 6.485 106.16

Crystallographic Data of Other Cesium Selenate Double
Salts

Compoun
d

Crystal
System

Space
Group

a (Å) b (Å) c (Å) β (°)

Cs₂Cu(Se

O₄)₂·4H₂O
Monoclinic P2₁/n 7.427 7.878 11.743 106.31

Thermodynamic Data
The standard molar Gibbs free energy of formation (ΔfGₘ°) for some Tutton-type cesium
selenate double salts has been determined.

Compound ΔfGₘ° (kJ/mol)

Cs₂Co(SeO₄)₂·6H₂O -3353.4

Cs₂Ni(SeO₄)₂·6H₂O -3342.9

Cs₂Zn(SeO₄)₂·6H₂O -3430.8
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Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

cesium selenate double salts.

Experimental Workflow for Cesium Selenate Double Salt Synthesis
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Caption: A generalized workflow for the synthesis and characterization of cesium selenate
double salts.
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Logical Relationship in Tutton Salt Formation
The formation of a Tutton-type double salt is dependent on the presence of the constituent ions

in the solution and the appropriate crystallization conditions.

Logical Relationship for Tutton Salt Formation

Cs⁺
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M²⁺ SeO₄²⁻ H₂O
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Caption: The formation of a Tutton salt crystal from its constituent ions in an aqueous solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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